2-Nitrophenol
2-Nitrophenol
2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999)
Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
Brand Name:
Vulcanchem
CAS No.:
88-75-5
VCID:
VC0165410
InChI:
InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H
SMILES:
C1=CC=C(C(=C1)[N+](=O)[O-])O
Molecular Formula:
C6H5NO3
C6H5O3N
C6H5O3N
Molecular Weight:
139.11 g/mol
2-Nitrophenol
CAS No.: 88-75-5
Reference Standards
VCID: VC0165410
Molecular Formula: C6H5NO3
C6H5O3N
Molecular Weight: 139.11 g/mol
CAS No. | 88-75-5 |
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Product Name | 2-Nitrophenol |
Molecular Formula | C6H5NO3 C6H5O3N |
Molecular Weight | 139.11 g/mol |
IUPAC Name | 2-nitrophenol |
Standard InChI | InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H |
Standard InChIKey | IQUPABOKLQSFBK-UHFFFAOYSA-N |
SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])O |
Canonical SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])O |
Boiling Point | 417 to 421 °F at 760 mm Hg (Decomposes) (NTP, 1992) 216.0 °C 216 °C 194-279 °C |
Colorform | Light yellow needles or prisms MONOCLINIC Yellow needles from alcohol |
Density | 1.49 at 68 °F (USCG, 1999) 1.49 g/cm³ 1.5 g/cm³ |
Flash Point | 108 °C c.c. 169 °C |
Melting Point | 113 to 115 °F (NTP, 1992) 44.8 °C 44-45 °C 45-46 °C 44-116 °C |
Physical Description | 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999) OtherSolid YELLOW CRYSTALS. |
Description | 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999) Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather. 2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate. |
Related CAS | 824-39-5 (hydrochloride salt) |
Solubility | less than 1 mg/mL at 70° F (NTP, 1992) 0.02 M Freely soluble in ... carbon disulfide, alkali hydroxides; slightly soluble in cold water Very soluble in alcohol, ether, acetone, chlorine In water, 2100 mg/L at 20 °C; 10,800 mg/L at 100 °C In water, 2.5X10+3 mg/L at 25 °C Solubility in water, g/100ml at 20 °C: 0.21 (poor) Solubility in water, g/100ml: 0.13-1.2 |
Synonyms | 2-nitrophenol 2-nitrophenol, ammonium salt 2-nitrophenol, sodium salt ortho-nitrophenol |
Vapor Density | Relative vapor density (air = 1): 4.81 |
Vapor Pressure | 1 mm Hg at 120.7 °F (NTP, 1992) 0.11 mmHg 0.113 mm Hg at 25 °C Vapor pressure, kPa at 25 °C: 0.015 Vapor pressure, Pa at 20 °C: 0.0032-7 |
PubChem Compound | 6947 |
Last Modified | Nov 11 2021 |
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